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Compound of Interest

Compound Name: 2-Chloropentan-3-one

Cat. No.: B101064

An In-depth Technical Guide on 2-Chloropentan-3-one: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's molecular characteristics is fundamental. This guide provides a detailed
breakdown of the molecular formula and molecular weight of 2-Chloropentan-3-one.

Molecular Formula: CsHoCIO

The molecular formula of 2-Chloropentan-3-one is CsHoCIO.[1][2][3][4] This indicates that a
single molecule of this compound is composed of five carbon atoms, nine hydrogen atoms, one
chlorine atom, and one oxygen atom.

Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The standard atomic weights for the elements in 2-Chloropentan-3-one are
as follows:
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Element (Symbol) Atomic Weight ( g/mol)
Carbon (C) ~12.011

Hydrogen (H) ~1.008

Chlorine (CI) ~35.45

Oxygen (O) ~15.999

Based on the molecular formula (CsHoCIlO) and the atomic weights of its constituent elements,
the molecular weight of 2-Chloropentan-3-one is calculated as follows:

(5 x 12.011) + (9 x 1.008) + (1 x 35.45) + (1 x 15.999) = 120.58 g/mol [2][3]

This calculated molecular weight is a crucial parameter in experimental design, chemical

synthesis, and analytical characterization.

Visualization of the Molecular Formula

To visually represent the elemental composition of 2-Chloropentan-3-one, the following
diagram has been generated using the Graphviz DOT language.
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Constituent Elements of 2-Chloropentan-3-one Atom Count
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Figure 1. Elemental composition of 2-Chloropentan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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